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Compound of Interest

Compound Name: TAS1553

Cat. No.: B10830802 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of investigational compounds like TAS1553 is paramount. This document

provides essential, step-by-step guidance for the proper disposal of TAS1553, aligning with

general laboratory safety protocols and hazardous waste management principles.

As an investigational drug with cytotoxic properties that induces apoptosis, TAS1553 requires

careful management throughout its lifecycle in the laboratory, including its ultimate disposal.[1]

[2] Adherence to these procedures is critical for personnel safety and environmental protection.

All waste materials that have come into contact with TAS1553 should be considered

hazardous.[3][4]

Summary of TAS1553 Properties
A clear understanding of the compound's characteristics is foundational to its safe handling and

disposal.
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Property Value

Chemical Formula C₂₀H₂₀ClFN₄O₅S

Molecular Weight 482.91 g/mol

CAS Number 2166023-31-8

Mechanism of Action Inhibits DNA replication and induces apoptosis.

Appearance To be determined (often a solid)

Solubility Soluble in DMSO

Source: MedKoo Biosciences, 2025; MedchemExpress.com, 2025[1][5]

Experimental Protocols Referenced
The disposal procedures outlined below are based on established guidelines for the

management of investigational drugs and cytotoxic agents in a laboratory setting.[3][6][7][8]

These protocols are designed to comply with regulations such as the Resource Conservation

and Recovery Act (RCRA) in the United States, which governs the disposal of hazardous

pharmaceutical waste.[3][6]

TAS1553 Disposal Workflow
The following diagram illustrates the decision-making process and step-by-step procedures for

the proper disposal of TAS1553 waste.
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TAS1553 Disposal Workflow

Waste Generation

Segregation & Collection

Labeling & Storage

Final Disposal

Generation of TAS1553 Waste

Identify Waste Type:
- Unused/Expired Compound

- Contaminated Labware (e.g., vials, tips)
- Contaminated PPE (e.g., gloves, gown)

- Grossly Contaminated Materials (e.g., spill cleanup)

Contaminated Sharps

Sharps

Contaminated Non-Sharps

Solid

Liquid Waste

Liquid

Place in a designated, puncture-resistant
cytotoxic sharps container.

Place in a designated, leak-proof
cytotoxic waste container (e.g., yellow or purple bin).

Collect in a compatible, sealed, and
leak-proof hazardous liquid waste container.

Label container with:
- 'Hazardous Waste - Cytotoxic'

- 'TAS1553'
- PI Name and Contact Information

- Accumulation Start Date

Store in a designated Satellite
Accumulation Area (SAA).

Ensure secondary containment.

Arrange for pickup by your institution's
Environmental Health & Safety (EHS) department.

EHS transports waste to a licensed
hazardous waste facility for incineration.

Click to download full resolution via product page
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Caption: This diagram outlines the workflow for the safe disposal of TAS1553, from waste

generation to final incineration.

Step-by-Step Disposal Procedures
1. Waste Segregation at the Point of Generation:

Unused or Expired TAS1553: The original container with the unused or expired compound

should be treated as hazardous waste. Do not attempt to dispose of it down the drain or in

the regular trash.

Contaminated Labware: All disposable labware that has come into contact with TAS1553,

such as pipette tips, vials, and culture plates, must be disposed of as cytotoxic waste.

Contaminated Personal Protective Equipment (PPE): This includes gloves, disposable lab

coats, and any other PPE worn during the handling of TAS1553.

Spill Cleanup Materials: Any materials used to clean up a spill of TAS1553 are considered

grossly contaminated and must be disposed of as hazardous waste.

2. Use of Designated Waste Containers:

Solid Waste: Place all non-sharp, solid cytotoxic waste into a designated, leak-proof

container, often color-coded (e.g., yellow or purple) and labeled with the cytotoxic symbol.[9]

These containers should have a secure lid.

Sharps Waste: All contaminated sharps (needles, scalpels, etc.) must be placed in a

puncture-resistant sharps container specifically designated for cytotoxic waste.[8]

Liquid Waste: Collect liquid waste containing TAS1553 in a compatible, leak-proof, and

sealed container. Ensure the container is properly labeled as hazardous waste.

3. Labeling of Waste Containers:

Proper labeling is crucial for the safe management of hazardous waste. All waste containers

must be clearly labeled with the following information:

The words "Hazardous Waste"
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The specific chemical name: "TAS1553"

The appropriate hazard characteristic (e.g., "Cytotoxic")

The name and contact information of the Principal Investigator (PI) or responsible person.

The date when waste was first added to the container (accumulation start date).

4. Storage of Hazardous Waste:

Store sealed and labeled hazardous waste containers in a designated Satellite Accumulation

Area (SAA) within the laboratory.

The SAA should be a secure area, away from general laboratory traffic.

Ensure secondary containment is used for liquid waste containers to prevent spills.

5. Final Disposal:

Do not dispose of TAS1553 waste in the regular trash, biohazard bags (unless specified for

chemotherapy waste by your institution), or down the drain.

Contact your institution's Environmental Health & Safety (EHS) department to arrange for the

pickup and disposal of the hazardous waste.

The standard and required method for the final disposal of cytotoxic and investigational drug

waste is high-temperature incineration by a licensed hazardous waste management facility.

[7][10]

By adhering to these procedures, laboratory personnel can ensure the safe and compliant

disposal of TAS1553, minimizing risks to themselves and the environment. Always consult your

institution's specific safety protocols and EHS guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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